Cas no 479065-33-3 (2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one)

• Product Name: 2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one
• CAS No: 479065-33-3
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• MDL: MFCD14608716
• CID: 931561
• PubChem ID: 22120261
• Update Time: 2025-10-29

2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-amino-2-methyl-1-oxopropyl)- (9CI)
• 2-METHYL-1-OXO-1-PIPERAZIN-1-YLPROPAN-2-AMINE
• 2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one
• DB-277598
• SCHEMBL18912338
• 2-Amino-2-methyl-1-(1-piperazinyl)-1-propanone
• EN300-1260369
• AKOS010516716
• DTXSID601246112
• 479065-33-3
• Piperazine, 1-(2-amino-2-methyl-1-oxopropyl)-

• MDL： MFCD14608716
• Inchi： 1S/C8H17N3O/c1-8(2,9)7(12)11-5-3-10-4-6-11/h10H,3-6,9H2,1-2H3
• InChI Key： JXLCZIDUUVZWDV-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)N)N1CCNCC1

Computed Properties

• Exact Mass: 171.137
• Monoisotopic Mass: 171.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4A^2
• XLogP3: -1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one

Exploring the Versatile Applications of 2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one (CAS No. 479065-33-3) in Modern Chemistry

The compound 2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one (CAS No. 479065-33-3) is a unique chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule, characterized by its piperazine and amino functional groups, serves as a valuable intermediate in the synthesis of various biologically active compounds. Its structural features make it particularly interesting for researchers focusing on central nervous system (CNS) therapeutics and neuropharmacology, which are currently among the most searched topics in pharmaceutical research.

From a chemical perspective, 2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one exhibits several noteworthy properties. The presence of both amino and carbonyl groups in its structure provides multiple sites for chemical modification, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential in creating novel drug candidates, especially in areas such as neurodegenerative disease treatment and psychiatric medication development - topics that consistently rank high in scientific literature searches and AI-driven research queries.

The pharmaceutical applications of 479065-33-3 are particularly intriguing. As the scientific community increasingly focuses on precision medicine and personalized therapeutics, this compound's structural flexibility allows for the development of targeted molecules. Its piperazine moiety is known to enhance blood-brain barrier penetration, a crucial factor in CNS drug design - one of the most frequently searched terms in medicinal chemistry databases. Researchers are particularly interested in how modifications to the 2-amino-2-methyl portion might influence receptor binding affinities.

In the context of current research trends, 2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one has shown promise in addressing some of the most pressing challenges in neuropharmacology. With mental health awareness at an all-time high and searches for new antidepressant mechanisms increasing exponentially, this compound's potential role in developing novel serotonergic agents is particularly noteworthy. The piperazine ring in its structure is a common feature in many FDA-approved psychotropic drugs, making it a valuable scaffold for further investigation.

The synthesis and characterization of 479065-33-3 have been subjects of numerous optimization studies, as evidenced by the growing number of publications referencing this compound. Modern green chemistry approaches (a highly searched term in chemical synthesis) have been applied to its production, reflecting the pharmaceutical industry's shift toward more sustainable practices. The compound's relatively simple yet functional structure makes it an ideal candidate for studying structure-activity relationships - another frequently researched topic in drug discovery circles.

From a commercial perspective, the demand for 2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one has been steadily increasing, particularly from contract research organizations and pharmaceutical development companies. This aligns with the broader trend of outsourcing in drug discovery, a topic that generates significant search traffic in business and scientific circles alike. The compound's stability and well-characterized properties make it attractive for high-throughput screening applications, another area of growing interest in pharmaceutical R&D.

Quality control and analytical methods for 479065-33-3 have been extensively documented, addressing another common concern in chemical procurement searches. Advanced techniques such as HPLC-MS and NMR spectroscopy (frequently searched analytical methods) are routinely employed to ensure the compound's purity and identity, meeting the stringent requirements of pharmaceutical applications. This level of characterization is particularly important given the compound's use in preclinical studies and lead optimization processes.

The future research directions for 2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one appear promising, especially in light of current interests in neuroprotective agents and cognitive enhancers. With aging populations worldwide and increasing searches for Alzheimer's disease treatments, the compound's potential applications in this area warrant further exploration. Additionally, its structural features suggest possible utility in developing novel anxiolytics, addressing another significant area of unmet medical need and frequent public inquiry.

In conclusion, 2-amino-2-methyl-1-(piperazin-1-yl)propan-1-one (CAS No. 479065-33-3) represents a chemically interesting and pharmacologically relevant compound with diverse applications in modern drug discovery. Its unique combination of amino and piperazine functionalities, coupled with its synthetic accessibility, positions it as a valuable tool for addressing some of today's most challenging medical needs. As research continues to evolve in areas like neurodegeneration and mental health therapeutics, this compound is likely to remain an important subject of scientific investigation and commercial interest.